Cas no 1219828-22-4 (5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine)

• Product Name: 5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine
• CAS No: 1219828-22-4
• MF: C₉H₈FN₃O₂
• MW: 209.177124977112
• MDL: MFCD16652952
• CID: 2617834
• PubChem ID: 49657835
• Update Time: 2025-10-30

5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine
• 1219828-22-4
• AKOS015957805
• 5-((2-Fluorophenoxy)methyl)-1,3,4-oxadiazol-2(3h)-imine
• CS-0269677
• F2145-0155
• EN300-236650
• DTXSID90677740

• MDL： MFCD16652952
• Inchi： 1S/C9H8FN3O2/c10-6-3-1-2-4-7(6)14-5-8-12-13-9(11)15-8/h1-4H,5H2,(H2,11,13)
• InChI Key： CMEYZSPUASCQEZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC1=NN=C(N)O1

Computed Properties

• Exact Mass: 209.06005467Da
• Monoisotopic Mass: 209.06005467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine

Comprehensive Introduction to 5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine (CAS No. 1219828-22-4)

5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine (CAS No. 1219828-22-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the 1,3,4-oxadiazole family, a class of nitrogen-oxygen heterocycles known for their diverse biological activities. The presence of a fluorophenoxy moiety further enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and material science.

In recent years, the demand for fluorinated heterocycles like 5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel antimicrobial agents and enzyme inhibitors. The compound's CAS No. 1219828-22-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

The synthesis of 5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine typically involves the cyclization of hydrazide derivatives with 2-fluorophenoxy substituents. This process highlights the importance of green chemistry principles, as scientists seek to minimize hazardous byproducts and improve yield efficiency. The compound's molecular stability and solubility properties are also key areas of investigation, especially for formulations requiring oral bioavailability or topical delivery.

One of the most discussed topics in relation to 1,3,4-oxadiazole derivatives is their role in addressing drug-resistant infections. With the rise of antimicrobial resistance (AMR), compounds like 5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine are being evaluated for their efficacy against multidrug-resistant pathogens. This aligns with global health priorities, as highlighted by the WHO's focus on novel antibiotic development.

Another trending application of CAS No. 1219828-22-4 is in the field of precision agriculture. The agrochemical industry is exploring its use as a plant growth regulator or pesticide intermediate, leveraging its ability to modulate metabolic pathways in crops. This resonates with the increasing consumer demand for sustainable farming solutions and reduced chemical footprints.

From a computational chemistry perspective, 5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine has been subjected to molecular docking studies to predict its interactions with biological targets. These simulations are crucial for rational drug design, reducing the time and cost associated with experimental trials. The compound's electrophilic sites and hydrogen-bonding capacity make it a versatile subject for such analyses.

Quality control and analytical characterization of CAS No. 1219828-22-4 rely heavily on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, which is critical for regulatory compliance in pharmaceutical manufacturing. The compound's chromatographic purity and structural integrity are often discussed in peer-reviewed journals.

Environmental considerations are also paramount when working with fluorinated compounds. Researchers are investigating the biodegradability and ecotoxicology of 5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine to ensure its safe use. This aligns with the broader industry shift toward green solvents and eco-friendly synthesis protocols.

In conclusion, 5-[(2-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine (CAS No. 1219828-22-4) represents a multifaceted compound with significant potential across multiple disciplines. Its applications in drug discovery, agricultural chemistry, and material science continue to expand, driven by ongoing research and technological advancements. As interest in heterocyclic fluorophores and small-molecule therapeutics grows, this compound is poised to remain a focal point of scientific inquiry.